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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitrobenzaldoxime is an organic chemical compound that belongs to the family of oximes.
The presence of a nitro group on the benzaldehyde scaffold makes it a subject of interest in
various chemical syntheses. This technical guide provides a comprehensive overview of its
chemical properties, synthesis, and potential areas of application, with a focus on data relevant
to research and development. While 3-Nitrobenzaldoxime itself is primarily recognized as a
chemical intermediate, the broader class of nitro-containing compounds exhibits a wide range
of biological activities, suggesting potential avenues for future investigation. Its precursor, 3-
nitrobenzaldehyde, is a known intermediate in the synthesis of certain pharmaceuticals,
including dihydropyridine calcium channel blockers.[1] This document aims to serve as a
foundational resource for professionals working with this compound.

Chemical and Physical Properties

The fundamental properties of 3-Nitrobenzaldoxime are summarized in the tables below. It is
important to note the existence of geometric isomers ((E) and (Z)) due to the carbon-nitrogen
double bond in the oxime group, which can influence the compound's physical properties such
as melting point.

Table 1: Chemical Identifiers for 3-Nitrobenzaldoxime
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Identifier

Value

CAS Number

3431-62-7[2][3][4]

3717-29-1 ((E)-isomer)

3717-30-4 ((Z)-isomer)

20747-39-1[2]

Molecular Formula C7HsN20s3

Molecular Weight 166.13 g/mol
NE)-N-[(3-

IUPAC Name (NE-NAC

nitrophenyl)methylidene]hydroxylamine

Table 2: Physical Properties of 3-Nitrobenzaldoxime

Property

Value

Melting Point

123-125 °C

121 °C ((E)-isomer)

Boiling Point 295.2 °C at 760 mmHg (Predicted)
Density 1.33 g/cm3 (Predicted)
pKa 10.27 (Predicted)

Table 3: Synonyms for 3-Nitrobenzaldoxime

m-Nitrobenzaldoxime

3-Nitrobenzaldehyde oxime

m-Nitrobenzaldehyde, oxime

Benzaldehyde, 3-nitro-, oxime

NSC34

(N2)-N-[(3-

nitrophenyl)methylidene]hydroxylamine

Experimental Protocols
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Synthesis of 3-Nitrobenzaldoxime

The synthesis of 3-Nitrobenzaldoxime is typically achieved through the condensation reaction
of 3-nitrobenzaldehyde with hydroxylamine. A general and adaptable experimental protocol,
based on the synthesis of the related compound o-nitrobenzaldoxime, is provided below.

Materials:

o 3-Nitrobenzaldehyde

e Hydroxylamine hydrochloride (NH20H-HCI)

e Methanol

o Water

e Stirring apparatus

» Reaction flask

e Dropping funnel

« Filtration apparatus

Procedure:

» Dissolve 3-nitrobenzaldehyde in methanol in a reaction flask equipped with a stirrer.
e Prepare an aqueous solution of hydroxylamine hydrochloride.

» While maintaining the temperature of the 3-nitrobenzaldehyde solution at approximately
30°C, add the hydroxylamine hydrochloride solution dropwise over a period of 30 minutes
with continuous stirring.

» After the addition is complete, continue to stir the reaction mixture at the same temperature
for an additional 2 hours.

» Upon completion of the reaction, dilute the mixture with water to precipitate the product.
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« Collect the crystalline 3-Nitrobenzaldoxime by filtration.

¢ Wash the collected crystals with water to remove any remaining impurities.

¢ Dry the purified product.

The expected yield for this type of reaction is generally high, often exceeding 90%.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of 3-Nitrobenzaldoxime

from its precursors.

Workflow for the Synthesis of 3-Nitrobenzaldoxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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